Cas no 2693-85-8 (Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)
• CAS No: 2693-85-8
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 287007
• PubChem ID: 247938
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate
• 3,20-dioxopregn-4-en-17-yl propanoate
• NSC-63559
• NSC63559
• NSC 63559
• 2693-85-8
• DTXSID10289763
• SCHEMBL6801424
• AKOS032428865
• MLS002693441

• Inchi： 1S/C24H34O4/c1-5-21(27)28-24(15(2)25)13-10-20-18-7-6-16-14-17(26)8-11-22(16,3)19(18)9-12-23(20,24)4/h14,18-20H,5-13H2,1-4H3/t18-,19+,20+,22+,23+,24+/m1/s1
• InChI Key： FOEWOVDSUXQZCV-NSWVHSCQSA-N
• SMILES： O(C(CC)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 386.24600
• Monoisotopic Mass: 386.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 4.79930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives